Cas no 56016-90-1 (21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione)

56016-90-1 structure

Product Name:21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione

CAS No:56016-90-1

MF:C₂₂H₂₈O₃

MW:340.455926895142

CID:4037269

PubChem ID:14585239

Update Time:2025-04-22

21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties

- Pregna-1,4,9(11)-triene-3,20-dione, 21-hydroxy-16-methyl-, (16a)-
- 21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione
- Pregna-1,4,9(11)-triene-3,20-dione, 21-hydroxy-16-methyl-, (16α)-
- 16α-methyl-21-hydroxypregna-1, 4, 9(11)-triene-3, 20-dione
- (8S,10S,13S,14S,16R,17S)-17-(2-Hydroxyacetyl)-10,13,16-trimethyl-6,7,8,10,12,13,14,15,16,17-decahydro-3H-cyclopenta[a]phenanthren-3-one
- Dexamethasone EP Impurity L
- (16alpha)-21-Hydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione
- 21-hydroxy-16alpha-methylpregna-1,4,9(11)-triene-3,20-dione
- CHEMBL2348779
- (16a)-21-Hydroxy-16-methylpregna-1,4,9(11)-triene-3,20-dione; Dexamethasone Impurity
- 21-Hydroxy-16a-methylpregna-1,4,9(11)-triene-3,20-dione
- 56016-90-1
- 21-Hydroxy-16
- SCHEMBL9084879
- A-methylpregna-1,4,9(11)-triene-3,20-dione
- Pregna-1,4,9(11)-triene-3,20-dione, 21-hydroxy-16-methyl-, (16alpha)-
- 8SGH6E89GE
- QGWCZYPVHAHXQX-YYSFRLGLSA-N
- Inchi： 1S/C22H28O3/c1-13-10-18-16-5-4-14-11-15(24)6-8-21(14,2)17(16)7-9-22(18,3)20(13)19(25)12-23/h6-8,11,13,16,18,20,23H,4-5,9-10,12H2,1-3H3/t13-,16-,18+,20-,21+,22+/m1/s1
- InChI Key： QGWCZYPVHAHXQX-YYSFRLGLSA-N
- SMILES： O=C(CO)[C@H]1[C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H972795-50mg	21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione	56016-90-1		50mg	$ 207.00	2023-04-15
TRC	H972795-250mg	21-Hydroxy-16α-methylpregna-1,4,9(11)-triene-3,20-dione	56016-90-1		250mg	$ 747.00	2023-04-15
TRC	H972795-500mg	21-Hydroxy-16Alpha-methylpregna-1,4,9(11)-triene-3,20-dione	56016-90-1		500mg	$ 1200.00	2023-09-07
Key Organics Ltd	SS-5196-1MG	(2R,9aS,11aS)-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-7-one	56016-90-1	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	SS-5196-5MG	(2R,9aS,11aS)-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-7-one	56016-90-1	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	SS-5196-10MG	(2R,9aS,11aS)-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-7-one	56016-90-1	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	SS-5196-0.5g	(2R,9aS,11aS)-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-7-one	56016-90-1	>95%	0.5g	£2500.00	2025-02-08
Key Organics Ltd	SS-5196-1g	(2R,9aS,11aS)-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-7-one	56016-90-1	>95%	1g	£4000.00	2025-02-08